Cas no 941943-98-2 (4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-(3-fluorophenyl)benzamide)

• Product Name: 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-(3-fluorophenyl)benzamide
• CAS No: 941943-98-2
• MF: C₂₄H₂₂FNO₃
• MW: 391.43479013443
• CID: 5847392
• PubChem ID: 8552168
• Update Time: 2025-06-13

4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-(3-fluorophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]-N-(3-fluorophenyl)benzamide
• F2205-0336
• AKOS024628757
• 4-(((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)methyl)-N-(3-fluorophenyl)benzamide
• 4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}-N-(3-fluorophenyl)benzamide
• 941943-98-2
• 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-(3-fluorophenyl)benzamide

• Inchi： 1S/C24H22FNO3/c1-24(2)14-18-5-3-8-21(22(18)29-24)28-15-16-9-11-17(12-10-16)23(27)26-20-7-4-6-19(25)13-20/h3-13H,14-15H2,1-2H3,(H,26,27)
• InChI Key： DYIPMIWKJMSOOY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(F)=C1)(=O)C1=CC=C(COC2=C3OC(C)(C)CC3=CC=C2)C=C1

Computed Properties

• Exact Mass: 391.15837173g/mol
• Monoisotopic Mass: 391.15837173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-(3-fluorophenyl)benzamide

Research Brief on 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-(3-fluorophenyl)benzamide (CAS: 941943-98-2)

Recent studies on the compound 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-(3-fluorophenyl)benzamide (CAS: 941943-98-2) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This benzamide derivative has garnered attention due to its unique structural features and pharmacological properties, particularly in targeting specific pathways involved in inflammatory and oncogenic processes. The compound's mechanism of action and therapeutic potential are currently under rigorous investigation, with several preclinical studies demonstrating its efficacy in modulating key biological targets.

One of the most significant findings in recent research is the compound's ability to selectively inhibit certain kinase enzymes, which play a critical role in cell signaling and proliferation. In vitro assays have shown that 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-(3-fluorophenyl)benzamide exhibits high binding affinity and specificity for these kinases, suggesting its potential as a targeted therapy for diseases such as cancer and autoimmune disorders. Additionally, structural-activity relationship (SAR) studies have been conducted to optimize the compound's pharmacokinetic properties, including solubility and metabolic stability, to enhance its clinical applicability.

Further investigations have explored the compound's safety profile and toxicity in animal models. Preliminary results indicate a favorable therapeutic window, with minimal off-target effects at efficacious doses. However, comprehensive toxicological studies are still underway to fully assess its long-term safety and potential side effects. These findings are crucial for advancing the compound into clinical trials and determining its viability as a therapeutic agent.

In summary, 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-(3-fluorophenyl)benzamide represents a novel and promising molecule in the realm of chemical biology and drug discovery. Its unique structural attributes and biological activity make it a compelling subject for further research, with the potential to address unmet medical needs in various therapeutic areas. Continued exploration of its mechanisms and optimization of its properties will be essential for translating these findings into clinical applications.